2-Chloro-1-methyl-1H-imidazole-5-sulfonamide
Overview
Description
2-Chloro-1-methyl-1H-imidazole-5-sulfonamide is a chemical compound with the molecular weight of 195.63 . It is stored at room temperature and has a purity of 95%. The compound is in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C4H6ClN3O2S/c1-8-3(11(6,9)10)2-7-4(8)5/h2H,1H3Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of sulfonamide metabolites and isotopically labeled compounds has been detailed, demonstrating their use in drug metabolism and pharmacokinetics studies. Specifically, the synthesis of potent lymphocyte function-associated antigen-1 antagonists through a long linear route has been reported, highlighting the compound's relevance in medicinal chemistry research (Latli et al., 2011).
Antimicrobial and Anticandidal Activities
- Imidazole sulfonamides have been synthesized and screened for their antimicrobial activities. Notably, certain derivatives exhibited moderate anticandidal activities, although no significant antibacterial activities were observed against tested Gram-positive and Gram-negative bacteria (Ovonramwen et al., 2021).
Anticancer Activities
- A new class of amido sulfonamido methane linked bis heterocycles, including bis-oxazoles, thiazoles, and imidazoles, has been prepared and screened for antimicrobial and anticancer activities. Chloro substituted amido sulfonamido bisimidazole showed excellent antimicrobial activity and potency against lung, colon, and prostate cancer cell lines (Premakumari et al., 2014).
Synthesis of Bioactive Derivatives
- Research on the synthesis of bioactive sulfonamide and amide derivatives incorporating imidazo[1,2-b]pyridazine moiety has been conducted. These compounds were characterized and tested for antimicrobial, antifungal, and antimalarial activities, indicating the broad potential of imidazole sulfonamides in drug development (Bhatt et al., 2016).
Novel Synthetic Approaches and Characterization
- Innovative synthetic methods have been developed for the synthesis of imidazole sulfonamides, including one-pot processes and solvent-free conditions. These approaches highlight the efficiency and environmental benefits of modern synthetic chemistry techniques (Yu et al., 2015).
Mechanism of Action
Target of Action
Imidazole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Imidazole compounds are known to interact with their targets through various mechanisms, potentially leading to changes in cellular processes .
Biochemical Pathways
Imidazole derivatives have been reported to possess various biological activities , suggesting that they may affect multiple pathways.
Result of Action
Imidazole derivatives are known to exhibit a wide range of biological activities , which could suggest a variety of potential effects for this compound.
properties
IUPAC Name |
2-chloro-3-methylimidazole-4-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6ClN3O2S/c1-8-3(11(6,9)10)2-7-4(8)5/h2H,1H3,(H2,6,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRKDVNMXBYAUET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1Cl)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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